PI3kδ inhibitor 1

• CAS No.: 1332075-63-4
• Product Name: PI3kδ inhibitor 1
• Molecular Formula: C28H33FN6O2
• Molecular Weight: 504.6
• IUPAC Name: 2-[1-[[2-(5-fluoro-1H-indol-4-yl)-4-morpholin-4-ylpyrido[3,2-d]pyrimidin-6-yl]methyl]piperidin-4-yl]propan-2-ol
• Standard InChI: InChI=1S/C28H33FN6O2/c1-28(2,36)18-8-11-34(12-9-18)17-19-3-5-23-25(31-19)27(35-13-15-37-16-14-35)33-26(32-23)24-20-7-10-30-22(20)6-4-21(24)29/h3-7,10,18,30,36H,8-9,11-17H2,1-2H3
• SMILES: CC(C)(C1CCN(CC1)CC2=NC3=C(C=C2)N=C(N=C3N4CCOCC4)C5=C(C=CC6=C5C=CN6)F)O
• Description: PI3kδ inhibitor 1 is a potent and selective inhibitor of isoform of PI3Kδ; useful for treating disorders mediated by lipid kinases such as inflammation, immunol disorders, and cancer.
• Synonyms: 2-(1-((2-(5-fluoro-1H-indol-4-yl)-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methyl)piperidin-4-yl)propan-2-ol
• Reference: [1]. Fruman DA, Rommel C.; PI3Kδ inhibitors in cancer: rationale and serendipity merge in the clinic.; Cancer Discov. 2011 Dec;1(7):562-72.; ; [2]. Bartok B, Boyle DL, Liu Y, Ren P, Ball ST, Bugbee WD, Rommel C, Firestein GS.; PI3 kinase δ is a key regulator of synoviocyte function in rheumatoid arthritis.; Am J Pathol. 2012 May;180(5):1906-16.; ; [3]. Sutherlin DP, Baker S, Bisconte A, Blaney PM, Brown A, Chan BK, Chantry D, Castanedo G, DePledge P, Goldsmith P, Goldstein DM, Hancox T, Kaur J, Knowles D, Kondru R, Lesnick J, Lucas MC, Lewis C, Murray J, Nadin AJ, Nonomiya J, Pang J, Pegg N, Price S, Reif K, Safina BS, Salphati L, Staben S, Seward EM, Shuttleworth S, Sohal S, Sweeney ZK, Ultsch M, Waszkowycz B, Wei B.; Potent and selective inhibitors of PI3Kδ: obtaining isoform selectivity from the affinity pocket and tryptophan shelf.; Bioorg Med Chem Lett. 2012 Jul 1;22(13):4296-302.; ; [4]. Ameriks MK, Venable JD.; Small molecule inhibitors of phosphoinositide 3-kinase (PI3K) delta and gamma.; Curr Top Med Chem. 2009;9(8):738-53.; ; ; [5]. Molnarfi N, Brandt KJ, Gruaz L, Dayer JM, Burger D.; Differential regulation of cytokine production by PI3Kdelta in human monocytes upon acute and chronic inflammatory conditions.; Mol Immunol. 2008 Jul;45(12):3419-27.
• PubChem Compound: 53378051
• Last Modified: Nov 11 2021